Cas no 88550-28-1 (2-Butynoic acid, 4-(acetyloxy)-)

2-Butynoic acid, 4-(acetyloxy)- structure
88550-28-1 structure
Product Name:2-Butynoic acid, 4-(acetyloxy)-
CAS No:88550-28-1
MF:C6H6O4
MW:142.109442234039
CID:629036
PubChem ID:13265881
Update Time:2025-04-19

2-Butynoic acid, 4-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butynoic acid, 4-(acetyloxy)-
    • 4-acetyloxybut-2-ynoic acid
    • 88550-28-1
    • AKOS006381322
    • DTXSID10533132
    • 4-(ACETYLOXY)BUT-2-YNOIC ACID
    • Inchi: 1S/C6H6O4/c1-5(7)10-4-2-3-6(8)9/h4H2,1H3,(H,8,9)
    • InChI Key: HZPKZTDDOZLGLB-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC#CC(=O)O

Computed Properties

  • Exact Mass: 142.02660867g/mol
  • Monoisotopic Mass: 142.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.6Ų
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